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Compound of Interest

Compound Name: Enzalutamide carboxylic acid

Cat. No.: B601094

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Certified Reference Materials (CRMs) for
Enzalutamide Carboxylic Acid, the inactive metabolite of the potent androgen receptor
inhibitor, Enzalutamide. Furthermore, it delves into alternative reference materials, analytical
methodologies, and the metabolic context of Enzalutamide, offering valuable insights for
researchers and professionals in drug development and quality control.

Section 1: Comparison of Enzalutamide Carboxylic
Acid CRM Specifications

Ensuring the accuracy and reliability of analytical data is paramount in pharmaceutical research
and quality control. Certified Reference Materials (CRMs) play a crucial role in achieving this.
Below is a comparative summary of specifications for Enzalutamide Carboxylic Acid CRMs
offered by various suppliers.
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Section 2: Alternative Reference Materials for
Enzalutamide Analysis

Beyond the primary inactive metabolite, a comprehensive impurity profile of Enzalutamide is

critical for drug safety and efficacy. The following table details other key Enzalutamide-related

compounds that can serve as essential reference materials in analytical testing.

Molecular L
Compound Molecular . Rolel/Significa
CAS Number Weight ( g/mol
Name Formula | nce
Active metabolite
N-desmethyl of Enzalutamide
_ 1242137-16-1 C20H14F4N40O2S 450.41 o
Enzalutamide with similar
potency.
Enzalutamide ) ]
] 179232-29-2 CsHeBrFO:2 233.03 Process impurity.
Impurity C
Enzalutamide . .
NA C28H16F7Ns02S 619.5 Process impurity.

Impurity E

Section 3: Experimental Protocols for Analytical
Determination

Accurate quantification of Enzalutamide and its metabolites is crucial for pharmacokinetic

studies and quality control. The following are detailed protocols for commonly used analytical

methods.
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High-Performance Liquid Chromatography (HPLC)
Method for Enzalutamide and its Impurities

This method is suitable for the determination of Enzalutamide and its process-related impurities
in bulk drug substances and pharmaceutical formulations.

o Chromatographic System:

[¢]

Column: Zorbax SB phenyl (250mm x 4.6mm, 3um)

o Mobile Phase: Isocratic elution with a mixture of Ammonium acetate buffer (pH 4.2) and
Acetonitrile (45:55 v/v).

o Flow Rate: 1.0 mL/min
o Column Temperature: Ambient
o Detector: UV-Vis at 280 nm
o Injection Volume: 10 pL
e Sample Preparation:

o Standard Solution: Accurately weigh and dissolve the Enzalutamide reference standard in
the mobile phase to a final concentration of 100 pg/mL.

o Sample Solution: Accurately weigh a portion of the sample, dissolve it in the mobile phase,
and dilute to a final concentration of approximately 100 pg/mL.

e System Suitability:

o

The theoretical plates for the Enzalutamide peak should be not less than 2000.

[¢]

The tailing factor for the Enzalutamide peak should be not more than 1.5.

o

The relative standard deviation of six replicate injections of the standard solution should
be not more than 2.0%.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSI/MS) Method for Enzalutamide and its
Metabolites in Plasma

This highly sensitive and selective method is ideal for pharmacokinetic studies, enabling the
simultaneous quantification of Enzalutamide and its major metabolites, N-desmethyl
Enzalutamide and Enzalutamide Carboxylic Acid, in biological matrices.

o Chromatographic System:

Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pym).

[¢]

o

Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (A) and 0.1%
formic acid in acetonitrile (B).

Flow Rate: 0.3 mL/min.

o

o

Column Temperature: 40°C.
e Mass Spectrometry Conditions:
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Multiple Reaction Monitoring (MRM) Transitions:
= Enzalutamide: Precursor ion > Product ion (specific m/z values to be optimized).

» N-desmethyl Enzalutamide: Precursor ion > Product ion (specific m/z values to be
optimized).

» Enzalutamide Carboxylic Acid: Precursor ion > Product ion (specific m/z values to be
optimized).

o Internal Standard: A stable isotope-labeled analog of Enzalutamide (e.g., Enzalutamide-
de).

o Sample Preparation (Plasma):
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o Protein precipitation with acetonitrile followed by centrifugation.

o The supernatant is then diluted and injected into the LC-MS/MS system.

Section 4: Visualizing Key Pathways and Workflows
Metabolic Pathway of Enzalutamide

Enzalutamide undergoes hepatic metabolism primarily through the cytochrome P450 enzymes
CYP2C8 and CYP3A4. The major metabolic pathways involve N-demethylation to form the
active metabolite, N-desmethyl Enzalutamide, and carboxylation to yield the inactive
metabolite, Enzalutamide Carboxylic Acid.

CYP2C8/ CYP3A4
(N-demethylation) N-desmethyl Enzalutamide
(Active Metabolite)

Carboxylesterases ; ; :
(Hydrolysis) Enzalutamide Carboxylic Acid
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Caption: Metabolic conversion of Enzalutamide.

Androgen Receptor Signaling Pathway and
Enzalutamide's Mechanism of Action

Enzalutamide exerts its therapeutic effect by potently inhibiting multiple steps in the androgen
receptor (AR) signaling pathway, which is a key driver of prostate cancer cell growth.
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Caption: Enzalutamide's multi-targeted inhibition of AR signaling.
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Experimental Workflow for CRM-Based Quality Control

The use of a Certified Reference Material is integral to a robust quality control workflow for
ensuring the identity, purity, and strength of a pharmaceutical product.

Prepare CRM Solution Prepare Sample Solution
(Enzalutamide Carboxylic Acid) (e.g., Drug Product)

Perform HPLC Analysis

Data Acquisition and
Peak Integration

;

Compare Sample Peak to
CRM Peak
(Retention Time, Area)

Check Against Specifications

Meets Specs Does Not Meet Specs

Fail - OOS Investigation
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Caption: Quality control workflow using a CRM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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